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Compound of Interest

Compound Name: rac a-Methadol-d3

Cat. No.: B570774

This in-depth technical guide serves as a comprehensive resource for researchers, scientists,
and drug development professionals on the application and procurement of rac a-Methadol-
d3.

Introduction

rac a-Methadol-d3 is a deuterated analog of a-methadol, a metabolite of methadone. Its
primary application is as an internal standard in analytical chemistry for the precise
guantification of methadone and its metabolites in various biological matrices. The
incorporation of deuterium atoms provides a distinct mass shift, allowing for its differentiation
from the unlabeled analyte in mass spectrometry-based assays, without significantly altering its
chemical and physical properties. This makes it an ideal tool for isotope dilution mass
spectrometry, a highly accurate quantification method.

Supplier Information and Purchasing

rac a-Methadol-d3 is available from several specialized chemical suppliers. Researchers
should inquire with these vendors for pricing, availability, and to request a Certificate of
Analysis for specific lot numbers.

Table 1: Supplier and Purchasing Information
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. Contact
Supplier Product Code . Notes
Information
Available for
Biosynth SYB84277 --INVALID-LINK-- pharmaceutical
testing.
o Controlled substance
CymitQuimica TR-M225922 --INVALID-LINK-- _ _
in some countries.
BenchChem B570774 --INVALID-LINK-- For research use only.
LGC Standards High-purity reference
) ] TRC-M225922-25MG --INVALID-LINK-- _
(incorporating TRC) material.
Cerilliant (a brand of M-008 (similar Certified Reference
--INVALID-LINK--

MilliporeSigma) compound)

Material.

Physicochemical and Analytical Data

The following table summarizes the key quantitative data for rac a-Methadol-d3. This

information is typically found on the Certificate of Analysis provided by the supplier.

Table 2: Physicochemical and Analytical Properties
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Property Value Source

(6R,S)-6-(Dimethylamino)-4,4-
diphenylheptan-3-ol-1,1,1-d3

Chemical Name

CAS Number 1217842-77-7 [1]

Molecular Formula C21H26D3NO [1]

Molecular Weight 314.5 g/mol [1]

Appearance Typically a solid or solution Supplier CoA

Purity >98% Supplier CoA

Isotopic Enrichment =99 atom % D Supplier CoA

Storage -20°C Supplier Recommendation

- Soluble in methanol, )
Solubility o General Chemical Knowledge
acetonitrile

Experimental Protocols

rac a-Methadol-d3 is predominantly used as an internal standard in Liquid Chromatography-
Tandem Mass Spectrometry (LC-MS/MS) methods for the quantification of methadone and its
metabolites in biological samples such as plasma, urine, and oral fluid. Below is a detailed,
representative experimental protocol.

Sample Preparation: Protein Precipitation

This protocol is a common method for extracting analytes from biological matrices.

 Aliquoting: To a 1.5 mL microcentrifuge tube, add 100 pL of the biological sample (e.g.,
plasma).

e Internal Standard Spiking: Add 10 pL of a 100 ng/mL working solution of rac a-Methadol-d3
in methanol.

o Protein Precipitation: Add 300 pL of ice-cold acetonitrile to the sample.
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» Vortexing: Vortex the mixture vigorously for 30 seconds to ensure thorough mixing and
protein precipitation.

o Centrifugation: Centrifuge the sample at 10,000 x g for 10 minutes at 4°C to pellet the
precipitated proteins.

e Supernatant Transfer: Carefully transfer the supernatant to a clean autosampler vial for LC-
MS/MS analysis.

LC-MS/MS Analysis

The following are typical parameters for the analysis of methadone and its metabolites using
rac a-Methadol-d3 as an internal standard.

Table 3: LC-MS/MS Method Parameters
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Parameter Recommended Setting
LC System Agilent 1200 Series or equivalent
Column C18 reverse-phase, 2.1 x 50 mm, 1.8 pm

Mobile Phase A

0.1% Formic Acid in Water

Mobile Phase B

0.1% Formic Acid in Acetonitrile

0-0.5 min: 5% B; 0.5-3.0 min: 5-95% B; 3.0-4.0

Gradient ) ]
min: 95% B; 4.1-5.0 min: 5% B
Flow Rate 0.4 mL/min
Column Temperature 40°C
Injection Volume 5 pL

Mass Spectrometer

Sciex API 4000 or equivalent triple quadrupole

lonization Mode

Electrospray lonization (ESI), Positive

Scan Type

Multiple Reaction Monitoring (MRM)

MRM Transitions

Methadone: 310.2 —» 265.2; EDDP: 278.2 -
234.2; rac a-Methadol-d3: 315.2 — 268.2

lon Source Temp.

500°C

lon Spray Voltage

5500 V

Visualizations
Experimental Workflow

The following diagram illustrates the general workflow for the quantification of methadone in a
biological sample using rac a-Methadol-d3 as an internal standard.

Experimental Workflow Diagram

Logical Relationship of Use
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The following diagram illustrates the logical relationship of using a deuterated internal standard
for accurate quantification.

Internal Standard Logic Diagram

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Drug Development]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b570774#rac-methadol-d3-supplier-and-purchasing]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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